Cas no 2228927-84-0 (methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate
• CAS No: 2228927-84-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6198207
• PubChem ID: 165970436
• Update Time: 2025-07-25

methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate
• 2228927-84-0
• EN300-1744349

• Inchi： 1S/C12H19NO3/c1-8-10(11(14)15-4)5-9(16-8)6-12(2,3)7-13/h5H,6-7,13H2,1-4H3
• InChI Key： IQJZUEBKOYHCHH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CC(C)(C)CN

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate

Research Brief on Methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate (CAS: 2228927-84-0)

Methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate (CAS: 2228927-84-0) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the furan ring and the amino-propyl side chain, make it a versatile building block for the development of small-molecule inhibitors and modulators of biological targets. Researchers have explored its utility in the design of compounds targeting enzymes, receptors, and signaling pathways implicated in various diseases.

One of the most notable applications of this compound is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate exhibit potent inhibitory activity against certain kinase enzymes involved in cancer cell proliferation. The study reported that these derivatives showed promising selectivity and efficacy in preclinical models, suggesting their potential as lead compounds for further development.

In addition to its anticancer properties, methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate has also been investigated for its anti-inflammatory and antimicrobial activities. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that structural modifications of this compound led to the discovery of new analogs with significant activity against bacterial pathogens, including multidrug-resistant strains. These findings underscore the compound's versatility and its potential as a scaffold for the development of novel antimicrobial agents.

The synthesis of methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate has been optimized in recent years to improve yield and scalability. A 2022 publication in Organic Process Research & Development described a streamlined synthetic route that employs environmentally friendly reagents and conditions, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This advancement is expected to facilitate the large-scale production of the compound for further research and development.

Despite the promising findings, challenges remain in the development of methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's demonstrated biological activities and synthetic accessibility position it as a valuable candidate for continued exploration in drug discovery.

In conclusion, methyl 5-(3-amino-2,2-dimethylpropyl)-2-methylfuran-3-carboxylate (CAS: 2228927-84-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research is expected to further elucidate its potential and pave the way for the development of novel drugs targeting a range of diseases. This brief highlights the importance of continued investment in the study of this compound and its derivatives to unlock their full therapeutic potential.